Cas no 1094354-75-2 (5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol)

• Product Name: 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol
• CAS No: 1094354-75-2
• MF: C₁₁H₉F₃N₂S
• MW: 258.262771368027
• CID: 4571245
• Update Time: 2025-10-31

5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol

• Inchi： 1S/C11H9F3N2S/c12-11(13,14)7-16-9(6-15-10(16)17)8-4-2-1-3-5-8/h1-6H,7H2,(H,15,17)
• InChI Key： VGMDTVDXUFYCPS-UHFFFAOYSA-N
• SMILES： C1(=S)N(CC(F)(F)F)C(C2=CC=CC=C2)=CN1

5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol

Research Brief on 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol (CAS: 1094354-75-2)

The compound 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol (CAS: 1094354-75-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol as a versatile scaffold in drug discovery. The compound's imidazole-thiol core, combined with the trifluoroethyl and phenyl substituents, confers distinct electronic and steric properties that enhance its binding affinity to various biological targets. Computational and experimental analyses suggest that this compound exhibits promising interactions with enzymes involved in inflammatory and oncogenic pathways.

One of the key advancements in the study of this compound is its optimized synthesis route. Researchers have developed a high-yield, scalable method for producing 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol, which involves a multi-step reaction sequence starting from commercially available precursors. The use of green chemistry principles, such as solvent-free conditions and catalytic methods, has further improved the sustainability of its production.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific protein targets. For instance, it has shown inhibitory activity against kinases implicated in cancer progression, with IC50 values in the low micromolar range. Additionally, its ability to modulate redox-sensitive pathways suggests potential applications in treating oxidative stress-related disorders. These findings are supported by detailed mechanistic studies, including X-ray crystallography and molecular dynamics simulations.

Despite these promising results, challenges remain in the development of 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academia and industry are essential to advance this compound into preclinical trials.

In conclusion, 5-phenyl-1-(2,2,2-trifluoroethyl)-1H-imidazole-2-thiol represents a compelling case study in the intersection of chemical synthesis and biological activity. Its unique properties and versatile applications underscore its potential as a lead compound in drug discovery. Future research should focus on elucidating its full therapeutic spectrum and overcoming existing limitations to unlock its clinical potential.